2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H15BrFNO2/c1-24-18-9-2-12-10-13(20)3-8-16(12)17(18)11-19(23)22-15-6-4-14(21)5-7-15/h2-10H,11H2,1H3,(H,22,23)
• InChI Key: GSGGFPCOKSWUDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(C=C2)Br)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H15BrFNO2
• Molecular Weight: 388.2 g/mol

Description

2-(6-bromo-2-methoxy-1-naphthyl)-N-(4-fluorophenyl)acetamide is a chemical compound that has attracted attention in scientific research due to its potential therapeutic properties. The compound is also known by the name BFAA and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BFAA involves the inhibition of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. BFAA also inhibits the expression of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
BFAA has been found to exhibit anti-inflammatory and analgesic effects by reducing the production of prostaglandins that cause inflammation and pain. It has also been found to exhibit anti-tumor properties by inhibiting the growth of cancer cells. BFAA has been studied for its potential use in treating various neurodegenerative diseases by reducing the production of inflammatory cytokines and oxidative stress.

Advantages and Limitations for Lab Experiments

BFAA has several advantages for lab experiments, including its high purity and stability. The compound is also readily available and can be synthesized easily using standard laboratory techniques. However, BFAA has some limitations, such as its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of BFAA. One potential area of research is the development of novel drug delivery systems to improve the solubility and bioavailability of BFAA. Another area of research is the investigation of the potential use of BFAA in combination therapy with other drugs for the treatment of various diseases. Additionally, further studies are needed to explore the potential use of BFAA in the treatment of neurodegenerative diseases.

Scientific Research Applications

BFAA has been studied for its potential therapeutic properties in various scientific research applications. It has been found to possess anti-inflammatory, analgesic, and anti-tumor properties. The compound has also been studied for its potential use in treating various neurodegenerative diseases such as Alzheimer's and Parkinson's disease.